Cas no 886954-04-7 (N-(4-bromophenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide)

• Product Name: N-(4-bromophenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide
• CAS No: 886954-04-7
• MF: C₁₅H₁₁BrFN₃O₃S₂
• MW: 444.298543214798
• CID: 5483690
• Update Time: 2025-05-27

N-(4-bromophenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-bromophenyl)-2-[(7-fluoro-1,1-dioxido-4H-1,2,4-benzothiadiazin-3-yl)thio]-
• N-(4-bromophenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

• Inchi： 1S/C15H11BrFN3O3S2/c16-9-1-4-11(5-2-9)18-14(21)8-24-15-19-12-6-3-10(17)7-13(12)25(22,23)20-15/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key： JRDATTFHOYCZQD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)CSC1NC2=CC=C(F)C=C2S(=O)(=O)N=1

Additional information on N-(4-bromophenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

Comprehensive Overview of N-(4-bromophenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide (CAS No. 886954-04-7)

N-(4-bromophenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide (CAS No. 886954-04-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a benzothiadiazine core, a sulfanylacetamide moiety, and a 4-bromophenyl group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

The structural complexity of CAS No. 886954-04-7 contributes to its diverse reactivity profile. The 7-fluoro substitution on the benzothiadiazine ring enhances electron-withdrawing properties, while the 1,1-dioxo group stabilizes the sulfone structure. Such features are frequently explored in high-throughput screening libraries, addressing growing demand for fragment-based drug design (FBDD) platforms. Recent publications highlight analogous compounds as potential candidates for neurodegenerative disease research, a hot topic in 2024's pharmaceutical landscape.

From a synthetic chemistry perspective, the sulfanylacetamide bridge in this compound offers remarkable flexibility for structure-activity relationship (SAR) studies. This aligns with industry focus on molecular hybridization strategies, where combining pharmacophores from different bioactive molecules can yield novel therapeutics. The compound's 4-bromophenyl group further enables cross-coupling reactions, particularly valuable in medicinal chemistry optimization workflows that dominate current patent filings.

Analytical characterization of N-(4-bromophenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods are crucial for quality control in preclinical development, another trending search term among pharmaceutical professionals. The compound's stability under various pH conditions makes it suitable for formulation studies, particularly in oral bioavailability enhancement research.

In material science applications, derivatives of CAS No. 886954-04-7 have shown promise in organic electronics due to their conjugated systems. This connects with growing interest in flexible electronics and OLED materials, frequently searched topics in materials science forums. The benzothiadiazine scaffold's electron-accepting properties may contribute to developing novel semiconducting polymers, addressing industry needs for more efficient energy storage solutions.

Regulatory considerations for handling 886954-04-7 follow standard laboratory safety protocols, with particular attention to its brominated aromatic component. Proper personal protective equipment (PPE) and fume hood usage are recommended during synthesis or handling, reflecting increased workplace safety awareness in chemical industries. The compound's fluoro substitution also warrants consideration in environmental impact assessments, a critical factor in modern green chemistry initiatives.

Commercial availability of N-(4-bromophenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide varies by supplier, with most offering it as a research-grade chemical for academic institutions and pharmaceutical developers. Current market trends show rising demand for such heterocyclic building blocks, driven by expansion in contract research organizations (CROs) and drug discovery outsourcing. Proper storage typically requires protection from light and moisture at controlled temperatures.

Future research directions for CAS No. 886954-04-7 may explore its potential in photodynamic therapy applications or as a scaffold for metal-organic frameworks (MOFs). These areas represent cutting-edge intersections between chemistry and biomedical engineering, frequently appearing in grant proposals and research funding announcements. The compound's structural features position it well for investigations into selective enzyme inhibition, particularly regarding metabolic pathway regulation.